6-methyl-2-({N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]glycyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 6-methyl-2-[[2-[methyl-[(1-methylpyrazol-4-yl)methyl]amino]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C18H25N5O2S/c1-11-4-5-13-14(6-11)26-18(16(13)17(19)25)21-15(24)10-22(2)8-12-7-20-23(3)9-12/h7,9,11H,4-6,8,10H2,1-3H3,(H2,19,25)(H,21,24)
• InChI Key: MWJXCJTTZPGECJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CN(C)CC3=CN(N=C3)C
• Molecular Formula: C18H25N5O2S
• Molecular Weight: 375.5 g/mol

Description

6-methyl-2-({N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]glycyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H25N5O2S and its molecular weight is 375.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.17289623 g/mol and the complexity rating of the compound is 534. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Chemistry Applications

• Synthesis and Anticancer Activity : Heterocyclic compounds, including benzothiazoles and pyrazoles, have been extensively studied for their anticancer activities. For instance, benzothiazoles fused with pyrimidines and pyrazoles have shown remarkable activity against different types of cancer cell lines, suggesting the potential of such compounds in cancer research (Waghmare et al., 2013).

• Antibacterial and Antifungal Activities : Certain thiophene-3-carboxamide derivatives have demonstrated significant antibacterial and antifungal properties. This highlights the application of heterocyclic chemistry in the development of new antimicrobial agents, which could be a research path for structurally similar compounds (Vasu et al., 2005).

Drug Discovery and Biological Activity

• Antitumor Agents : Benzothiazole derivatives have been synthesized and evaluated for their potency as antitumor agents, with some derivatives showing excellent inhibitory effects on tumor growth. This suggests that related compounds could be explored for their therapeutic potential in oncology (Yoshida et al., 2005).

• Synthesis of Novel Heterocycles : The synthesis of novel heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties indicates the versatility of heterocyclic compounds in creating diverse biologically active molecules. Such research underscores the potential for developing new drugs or biological probes (Vasylyev et al., 1999).